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Compound of Interest

Compound Name: Aminopropanol

Cat. No.: B1366323 Get Quote

This guide provides a comprehensive technical overview of aminopropanol isomers, designed

for researchers, scientists, and drug development professionals. It delves into the critical

aspects of their identification through CAS numbers, explores their distinct physicochemical

properties, outlines synthesis and analytical methodologies, and discusses their applications,

particularly within the pharmaceutical landscape.

Introduction: The Significance of Aminopropanol
Isomers
Aminopropanols are a class of organic compounds containing both an amine and a hydroxyl

functional group. Their structural diversity, arising from the different possible positions of these

functional groups on the propane backbone, gives rise to several isomers with unique chemical

and physical properties. This isomeric diversity is pivotal in their wide range of applications,

from industrial processes to the synthesis of complex pharmaceutical agents. A precise

understanding of each isomer, unequivocally identified by its Chemical Abstracts Service (CAS)

number, is paramount for scientific research and development.

This guide will focus on the three primary isomers of aminopropanol: 1-amino-2-propanol, 2-

amino-1-propanol, and 3-amino-1-propanol, including their chiral forms.

Isomer Identification and Physicochemical
Properties
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The unambiguous identification of each aminopropanol isomer is crucial for regulatory

compliance, safety, and reproducibility in research and manufacturing. The CAS number serves

as a universal identifier for a specific chemical substance.

Table 1: CAS Numbers and Key Physicochemical Properties of Aminopropanol Isomers

Isomer
Synony
m(s)

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/mL)

1-Amino-

2-

propanol

Isopropa

nolamine

, MIPA

78-96-6

(racemic)

[1][2]

C₃H₉NO
75.11[1]

[2]

159-

160[1][2]

-2 to

1.74[1][2]

0.962 -

0.973[1]

[2]

(S)-(+)-1-

Amino-2-

propanol

(+)-

Isopropa

nolamine

2799-17-

9[1][3]
C₃H₉NO 75.11[3] 160[3] N/A 0.954[3]

(R)-(-)-1-

Amino-2-

propanol

(-)-

Isopropa

nolamine

2799-16-

8[1]
C₃H₉NO 75.11 N/A N/A N/A

2-Amino-

1-

propanol

Alaninol

6168-72-

5

(racemic)

[4]

C₃H₉NO 75.11

72-73 (at

11

mmHg)

N/A 0.965

(S)-(+)-2-

Amino-1-

propanol

L-

Alaninol

2749-11-

3[4]
C₃H₉NO 75.11

72-73 (at

11

mmHg)

-2[5] 0.965

(R)-(-)-2-

Amino-1-

propanol

D-

Alaninol

35320-

23-1[4][6]
C₃H₉NO 75.11 N/A N/A N/A

3-Amino-

1-

propanol

Propanol

amine

156-87-

6[7]
C₃H₉NO 75.11 184-187 10-12 0.982
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Note: "N/A" indicates that the data was not readily available in the searched sources.

The structural differences between these isomers lead to variations in their physical properties,

such as boiling and melting points, which are critical for purification and handling processes.
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Caption: Chemical structures of the three primary aminopropanol isomers.
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Synthesis of Aminopropanol Isomers
The synthesis routes for aminopropanol isomers are tailored to the specific isomer required.

Synthesis of 1-Amino-2-propanol
A common industrial method for preparing racemic 1-amino-2-propanol involves the reaction of

propylene oxide with aqueous ammonia.[1] This method is efficient for large-scale production.

Propylene Oxide

Nucleophilic Ring Opening

Aqueous Ammonia

1-Amino-2-propanol (racemic)

Click to download full resolution via product page

Caption: Synthesis of 1-Amino-2-propanol.

Synthesis of 2-Amino-1-propanol (Alaninol)
Alaninol is typically synthesized by the reduction of the amino acid alanine or its esters.[4]

Strong reducing agents like lithium aluminium hydride are commonly employed for this

conversion. This route allows for the production of enantiomerically pure alaninol from the

corresponding chiral alanine.

Synthesis of 3-Amino-1-propanol
The synthesis of 3-amino-1-propanol can be achieved through various methods, including the

reduction of β-alanine or its esters.

Applications in Research and Drug Development
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The unique properties of each aminopropanol isomer lend them to a variety of applications,

particularly in the pharmaceutical industry.

1-Amino-2-propanol: This isomer and its derivatives are used as buffers and are good

solubilizers for oils and fats.[1][8] They are also intermediates in the synthesis of various

pharmaceuticals.[1] The chiral forms are valuable building blocks in asymmetric synthesis.[9]

For instance, (R)-1-aminopropan-2-ol is involved in the biosynthesis of cobalamin (Vitamin

B12).[1]

2-Amino-1-propanol (Alaninol): As a chiral molecule, alaninol is a crucial precursor for the

synthesis of numerous chiral ligands used in asymmetric catalysis.[4] In the pharmaceutical

field, it serves as an intermediate for synthesizing drugs such as beta-blockers and

adrenergic agonists.[6]

3-Amino-1-propanol: This isomer is a versatile building block in the synthesis of

pharmaceuticals, agrochemicals, and surfactants.[10] It is used to enhance the solubility and

stability of formulations and serves as an intermediate in the synthesis of various

pharmaceuticals to improve drug efficacy.[10] It has also been studied as an analogue of

ethanolamine in phospholipid metabolism research.[11]

Analytical Methodologies for Identification and
Quantification
Accurate and validated analytical methods are essential for the quality control of

aminopropanols and their formulations.

High-Performance Liquid Chromatography (HPLC)
HPLC is a preferred method for the detection and quantification of aminopropanols, especially

at low concentrations in complex matrices like cream formulations.[12]

Protocol: HPLC Analysis of 3-Aminopropanol in a Cream Formulation

Sample Preparation:

Accurately weigh a sample of the cream.
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Dissolve the cream in a suitable solvent system. This may require experimentation to find

a solvent that dissolves the cream base without degrading the analyte.

Perform a liquid-liquid or solid-phase extraction to isolate the 3-aminopropanol from

interfering matrix components.

Filter the final extract through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Column: A reverse-phase C18 column is a common starting point.

Mobile Phase: A buffered aqueous solution with an organic modifier (e.g., acetonitrile or

methanol). The pH of the mobile phase should be controlled to ensure consistent

ionization of the amine.

Detection: UV detection at a low wavelength (e.g., 210 nm) is often suitable. For higher

sensitivity and selectivity, a derivatization step followed by fluorescence detection or mass

spectrometry (LC-MS) can be employed.

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Quantification:

Prepare a series of standard solutions of 3-aminopropanol of known concentrations.

Generate a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of 3-aminopropanol in the sample by interpolating its peak

area on the calibration curve.

Gas Chromatography (GC)
Gas chromatography is another powerful technique for the analysis of volatile compounds like

aminopropanols.[13][14]
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Protocol: GC Analysis of Aminopropanol Isomers

Sample Preparation:

For liquid samples, a direct injection may be possible after dilution in a suitable solvent.

Derivatization is often necessary to improve the volatility and thermal stability of the

aminopropanols and to enhance detector response. Silylation is a common derivatization

technique.

Chromatographic Conditions:

Column: A polar capillary column, such as one with a wax-based stationary phase, is often

used for the separation of amines.[13]

Carrier Gas: Helium or hydrogen.

Injector and Detector Temperature: Typically set around 250 °C.

Oven Temperature Program: A temperature gradient is usually employed to ensure good

separation of the isomers and any impurities.

Detector: A Flame Ionization Detector (FID) is commonly used for the analysis of organic

compounds. A Nitrogen-Phosphorus Detector (NPD) can provide higher selectivity for

nitrogen-containing compounds.
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Caption: General analytical workflow for aminopropanol analysis.

Safety and Handling
Aminopropanols are corrosive and can cause severe skin burns and eye damage.[15][16]

They are also harmful if swallowed or in contact with skin.[15][16]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat. In case of potential inhalation, use a suitable

respirator.[17][18]

Handling: Handle in a well-ventilated area. Avoid contact with skin, eyes, and clothing.[17]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and acids.[17] Keep containers tightly closed.
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Conclusion
The aminopropanol isomers represent a versatile class of chemical compounds with

significant utility in both industrial and research settings, particularly in drug development. A

thorough understanding of their individual properties, guided by their unique CAS numbers, is

fundamental to their effective and safe application. The synthesis and analytical methodologies

outlined in this guide provide a framework for researchers and scientists to harness the

potential of these valuable chemical building blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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